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Compound of Interest

Compound Name: Z-Pro-OH

Cat. No.: B094951

This technical guide provides a comprehensive overview of the physical and chemical
properties of Z-Pro-OH (N-Benzyloxycarbonyl-L-proline), a crucial building block in peptide
synthesis. It outlines the compound's appearance, solubility, and thermal characteristics, along
with recommended storage and handling conditions to ensure its stability and integrity for
research and development applications.

Physical and Chemical Data

Z-Pro-OH is typically supplied as a white to off-white crystalline powder.[1] It is an N-protected
proline derivative widely used in both solid-phase and solution-phase peptide synthesis.[1] The
compound demonstrates high chemical stability under normal conditions.[1][2]

The key physical and chemical properties of Z-Pro-OH are summarized in the table below for
easy reference.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b094951?utm_src=pdf-interest
https://www.benchchem.com/product/b094951?utm_src=pdf-body
https://www.benchchem.com/product/b094951?utm_src=pdf-body
https://sriramchem.com/product/z-pro-oh/
https://sriramchem.com/product/z-pro-oh/
https://sriramchem.com/product/z-pro-oh/
https://m.chemicalbook.com/ProductMSDSDetailCB0370381_EN.htm
https://www.benchchem.com/product/b094951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

White to off-white powder or

Appearance crystals. [1]
Melting Point 76-78 °C [3]
Molecular Formula C13H1sNOa [31[4]
Molecular Weight 249.26 g/mol

Soluble in Chloroform,

Dichloromethane, Ethyl

Solubility Acetate, DMSO, DMF, [1][4]
Acetone, Methanol, and
Ethanol.

Sparingly soluble in water. [1]

Storage Class 11 - Combustible Solids

Storage and Handling

Proper storage is critical to maintain the quality and stability of Z-Pro-OH. It is recommended to
store the compound in a tightly sealed container, protected from light and moisture.[1] While
storage recommendations vary slightly between suppliers, a common temperature range is
between 2—8°C.[1] Other sources suggest desiccating at -20°C or storing in a dry place at room
temperature.[4][5] For lot-specific storage information, always refer to the Certificate of Analysis
provided by the supplier. The compound is classified as a combustible solid.

Experimental Protocols
The characterization of Z-Pro-OH's physical properties follows standard laboratory procedures.

o Appearance and Color: Determined by visual inspection against a white background under
controlled lighting.

e Melting Point: Measured using a calibrated melting point apparatus, typically with a slow
ramp rate near the expected melting temperature to ensure accuracy.
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¢ Solubility: Assessed by systematically dissolving a known mass of the compound in various
solvents to determine its qualitative solubility (e.g., soluble, sparingly soluble, insoluble) at a
specific temperature, often room temperature.

The workflow for characterizing a chemical compound like Z-Pro-OH and establishing its
storage conditions is outlined in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Z-Pro-OH - SRIRAMCHEM [sriramchem.com]

2. Z-Pro-OH(1148-11-4)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

3. Z-Pro-OH | CAS#:1148-11-4 | Chemsrc [chemsrc.com]

4. Z-Pro-OH | CAS:1148-11-4 | High Purity | Manufacturer BioCrick [biocrick.com]

5. 1148-11-4|Z-Pro-OH|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Technical Guide: Z-Pro-OH Physical Properties and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094951#physical-appearance-and-storage-
conditions-for-z-pro-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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